![molecular formula C41H70O10 B1254531 (2S)-1-O-(7Z,10Z)-hexadecadienoyl-2-O-(7Z,10Z)-hexadecadienoyl-3-O-beta-D-galactopyranosyl-sn-glycerol](/img/structure/B1254531.png)
(2S)-1-O-(7Z,10Z)-hexadecadienoyl-2-O-(7Z,10Z)-hexadecadienoyl-3-O-beta-D-galactopyranosyl-sn-glycerol
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Overview
Description
(2S)-1-O-(7Z,10Z)-hexadecadienoyl-2-O-(7Z,10Z)-hexadecadienoyl-3-O-beta-D-galactopyranosyl-sn-glycerol is a galactoglycerolipid that consists of 1,2-diacyl-sn-glycerol having two (7Z,10Z)-hexadecadienoyl as the acyl groups and a beta-D-galactopyranosyl residue attached at position 3. It has been found in Daphnia pulex and exhibits cytotoxic activity. It has a role as a Daphnia pulex metabolite and an antineoplastic agent. It is a monosaccharide derivative and a beta-D-galactopyranosyl diglyceride.
Scientific Research Applications
Pancreatic Lipase Inhibitory Activity
Research on the freshwater microalga Chlorella sorokiniana has isolated a monogalactosyldiacylglycerol (MGDG) rich fraction, which includes this compound. It showed dose-dependent inhibitory activity against pancreatic lipase, suggesting potential benefits in managing lipase-related disorders such as obesity (Banskota et al., 2015).
Cytotoxic Constituents
The compound has been identified in Daphnia pulex, with studies showing moderate cytotoxicity toward various cell lines including P-388, A549, KB, and HT-29 (Gutiérrez, 2005).
Nitric Oxide Inhibitory Activity
A study on Chlorella sorokiniana also revealed that monogalactosylmonoacylglycerols, including this compound, showed dose-dependent nitric oxide inhibitory activity. This suggests potential anti-inflammatory applications (Banskota et al., 2013).
Anti-Inflammatory Activities
Galactoglycerolipids isolated from Perilla frutescens exhibited good inhibitory activities against nitric oxide production and inducible nitric oxide synthase gene expression, indicating potential anti-inflammatory benefits (Liu et al., 2022).
Properties
Molecular Formula |
C41H70O10 |
---|---|
Molecular Weight |
723 g/mol |
IUPAC Name |
[(2S)-2-[(7Z,10Z)-hexadeca-7,10-dienoyl]oxy-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropyl] (7Z,10Z)-hexadeca-7,10-dienoate |
InChI |
InChI=1S/C41H70O10/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(43)48-32-34(33-49-41-40(47)39(46)38(45)35(31-42)51-41)50-37(44)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,34-35,38-42,45-47H,3-10,15-16,21-33H2,1-2H3/b13-11-,14-12-,19-17-,20-18-/t34-,35-,38+,39+,40-,41-/m1/s1 |
InChI Key |
KWCKKXIJZWQRPH-YANVFIFYSA-N |
Isomeric SMILES |
CCCCC/C=C\C/C=C\CCCCCC(=O)OC[C@H](CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)OC(=O)CCCCC/C=C\C/C=C\CCCCC |
Canonical SMILES |
CCCCCC=CCC=CCCCCCC(=O)OCC(COC1C(C(C(C(O1)CO)O)O)O)OC(=O)CCCCCC=CCC=CCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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